Cas no 2172214-16-1 (5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid)

• Product Name: 5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid
• CAS No: 2172214-16-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6307232
• PubChem ID: 165808157
• Update Time: 2025-10-20

5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid
• 2172214-16-1
• 5-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}hexanoic acid
• EN300-1520181

• Inchi： 1S/C28H34N2O5/c1-18(7-6-12-27(32)33)29-26(31)16-19-13-14-20(15-19)30-28(34)35-17-25-23-10-4-2-8-21(23)22-9-3-5-11-24(22)25/h2-5,8-11,18-20,25H,6-7,12-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： KKZWAGVMVNFNOJ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(CC(NC(C)CCCC(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid

Comprehensive Overview of 5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid (CAS No. 2172214-16-1)

In the rapidly evolving field of pharmaceutical and biochemical research, 5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid (CAS No. 2172214-16-1) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and versatile applications, is widely utilized in peptide synthesis, drug development, and bioconjugation. Researchers and industry professionals are increasingly exploring its potential due to its unique properties, such as its ability to act as a linker or spacer in the design of novel therapeutics.

The compound's name, 5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid, reflects its intricate chemical architecture. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group is particularly noteworthy, as this protecting group is a staple in solid-phase peptide synthesis (SPPS). The Fmoc group safeguards the amino functionality during synthesis, enabling the precise assembly of peptide chains. This feature makes the compound invaluable in the production of peptides for therapeutic and diagnostic purposes.

Recent trends in biotechnology and personalized medicine have amplified the demand for specialized compounds like 5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid. With the rise of AI-driven drug discovery and high-throughput screening, researchers are leveraging such molecules to accelerate the development of targeted therapies. Questions like "How does Fmoc-protected amino acid improve peptide yield?" or "What are the applications of hexanoic acid derivatives in drug delivery?" are frequently searched, highlighting the growing curiosity around this compound.

From a structural perspective, the cyclopentyl and hexanoic acid moieties contribute to the molecule's stability and solubility, which are critical for its performance in aqueous and organic environments. These attributes are particularly relevant in the context of biodegradable polymers and nanocarriers, where controlled release and biocompatibility are paramount. The compound's compatibility with green chemistry principles also aligns with the global push toward sustainable pharmaceutical manufacturing.

In summary, 5-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}hexanoic acid (CAS No. 2172214-16-1) represents a fusion of innovation and practicality in modern chemistry. Its role in advancing peptide-based therapeutics, coupled with its adaptability to cutting-edge research methodologies, ensures its continued relevance in scientific and industrial applications. As the fields of genomics and proteomics expand, this compound is poised to play a pivotal role in shaping the future of medicine.